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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902

Application Notes and Protocols for 1-
Nitrocyclohexene

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed protocols and safety information for the handling and storage
of 1-Nitrocyclohexene (CAS No. 2562-37-0). Adherence to these guidelines is crucial to

ensure laboratory safety and maintain the integrity of the compound for research and
development purposes.

Compound Information

Property Value Source
Molecular Formula CeHoaNO2 [11121[3]
Molecular Weight 127.14 g/mol [1][2]13]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 66-68 °C / 1.5 mmHg [2]
Density 1.127 g/mL at 25 °C [2]
Flash Point 79 °C (174.2 °F) - closed cup [2]
Storage Temperature 2-8°C [2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1209902?utm_src=pdf-interest
https://www.benchchem.com/product/b1209902?utm_src=pdf-body
https://www.benchchem.com/product/b1209902?utm_src=pdf-body
https://www.benchchem.com/product/b1209902?utm_src=pdf-body
http://angenechemical.com/sds/2562-37-0.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://cymitquimica.com/cas/2562-37-0/?items=100
http://angenechemical.com/sds/2562-37-0.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://cymitquimica.com/cas/2562-37-0/?items=100
https://cymitquimica.com/cas/2562-37-0/?items=100
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://www.lookchem.com/ProductWholeProperty_LCPL27850.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Safety and Hazard Information

1-Nitrocyclohexene is classified as a hazardous substance and requires careful handling to
avoid exposure.[4]

e Hazard Statements:
o H319: Causes serious eye irritation.[1][5]

e Precautionary Statements:

[¢]

P264: Wash skin thoroughly after handling.[5]

[¢]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5][6]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][5][6]

o

P337+P313: If eye irritation persists: Get medical advice/attention.[5]

NFPA 704 Diamond (for Nitrocyclohexane, a related compound): (Note: Specific NFPA ratings
for 1-Nitrocyclohexene are not readily available, but ratings for the similar compound
Nitrocyclohexane can provide guidance.)

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperatures before ignition can occur.[7]

Instability/Reactivity (Yellow): 1 - Normally stable, but can become unstable at elevated
temperatures and pressures.

Special (White): None

Personal Protective Equipment (PPE)

When handling 1-Nitrocyclohexene, the following PPE is mandatory:

o Eye Protection: Chemical splash goggles are required. A face shield is also recommended.
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» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile or neoprene).
o Skin and Body Protection: A flame-retardant lab coat is required. Ensure skin is not exposed.

o Respiratory Protection: All handling of this volatile compound should be conducted within a
certified chemical fume hood to avoid inhalation of vapors.[4][6]

Storage and Handling Protocols

Receiving and Inspection:

e Upon receipt, inspect the container for any signs of damage or leaks.
« Verify that the container is properly labeled.

Storage:

» Store in a tightly sealed, chemically resistant container, such as an amber glass bottle with a
PTFE-lined cap.[8]

» Store in a designated, well-ventilated, cool, and dry area.

e The recommended storage temperature is between 2-8°C in a refrigerator or freezer
designed for flammable materials.[2][8]

o Store away from incompatible materials.

Handling:

All work with 1-Nitrocyclohexene must be performed in a properly functioning chemical
fume hood.[8]

» Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[4]

» Use only spark-proof tools and explosion-proof equipment.

e Ground and bond containers when transferring material to prevent static discharge.
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» Avoid heating the compound, as it may decompose and release toxic fumes.

Spill and Emergency Procedures

Spill Response:
e Minor Spill (inside a fume hood):
o Alert personnel in the immediate area.
o Ensure you are wearing appropriate PPE.
o Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[7]

o Place the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
e Major Spill (outside a fume hood):
o Evacuate the area immediately.

o Alert emergency responders and provide them with the location and nature of the hazard.

[4]
o Prevent entry to the area.
o Ensure the area is well-ventilated.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.[1]
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« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Disposal Protocol

All waste containing 1-Nitrocyclohexene must be treated as hazardous waste.

o Collect waste in a properly sealed and labeled container.

» Dispose of the waste in accordance with all local, state, and federal regulations.
e Do not dispose of it down the drain or in regular trash.

Experimental Protocols

Protocol for a Typical Reaction using 1-
Nitrocyclohexene

This protocol outlines a general procedure for using 1-Nitrocyclohexene as a reactant in an
organic synthesis experiment.

1. Materials and Equipment:

e 1-Nitrocyclohexene

o Reaction solvent (ensure compatibility)
e Other reactants

e Round-bottom flask

e Magnetic stirrer and stir bar

e Condenser

« Inert gas supply (e.g., nitrogen or argon)
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Heating mantle or cooling bath
Standard laboratory glassware for workup and purification
Appropriate PPE (see section 3)
. Procedure:
Setup:

o Assemble the reaction glassware (e.g., round-bottom flask with a condenser) inside a
chemical fume hood.

o Ensure all glassware is dry and free of contaminants.

o Purge the reaction apparatus with an inert gas (e.g., nitrogen) to create an inert
atmosphere.

Reagent Addition:
o Add the solvent and other reactants to the reaction flask.

o Carefully measure the required amount of 1-Nitrocyclohexene using a syringe or
graduated cylinder in the fume hood.

o Slowly add the 1-Nitrocyclohexene to the reaction mixture while stirring.
Reaction:

o Heat or cool the reaction mixture to the desired temperature as specified by the
experimental procedure.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-
MS).

Workup:

o Once the reaction is complete, cool the mixture to room temperature.
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o Quench the reaction carefully, following the specific procedure for the synthesis.

o Perform an aqueous workup (e.g., extraction with an organic solvent) to isolate the crude
product.

o Purification:

o Purify the crude product using a suitable technique, such as column chromatography,
distillation, or recrystallization.

» Waste Disposal:

o Collect all liquid and solid waste in designated hazardous waste containers for proper
disposal.

Mandatory Visualizations
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Safe Handling and Storage Workflow for 1-Nitrocyclohexene

Preparation

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Chemical Fume Hood

Inspect Container for Damage

Transfer Chemical

Storage

Perform Experiment Tightly Seal Container

Waste and-Spill Management

Store at 2-8°C in a
Flammable-Rated Refrigerator

Collect in Hazardous

Waste Container Follow Spill Protocol

Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Nitrocyclohexene.
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Emergency Response Protocol for 1-Nitrocyclohexene Exposure

Exposure Occurs
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/

f irritation persists,

Seek Immediate

Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [protocols for handling and storage of 1-
Nitrocyclohexene.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209902#protocols-for-handling-and-storage-of-1-
nitrocyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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